Cas no 10051-45-3 (Heptanoate sodium)

• Product Name: Heptanoate sodium
• CAS No: 10051-45-3
• MF: C₇H₁₃NaO₂
• MW: 152.16669344902
• MDL: MFCD00070499
• CID: 221513
• PubChem ID: 87569331
• Update Time: 2025-10-31

Heptanoate sodium Chemical and Physical Properties

Names and Identifiers

• Sodium heptanoate
• EINECS 233-180-6
• Enanthic acid sodium
• Heptanoic Acid Sodium Salt
• heptanoic acid,sodium heptanoate
• Heptansaeure,Natriumheptanoat
• Heptansaeure,Natrium-Salz
• n-heptanoic acid sodium salt
• Sodium Enanthate
• sodium hexanoate
• Enanthic Acid Sodium Salt
• Heptanoic acid, sodium salt
• sodium,heptanoate
• Heptanoic acid, sodium salt (1:1)
• E0009
• Heptanoate sodium
• AKOS015839893
• Heptanoate (sodium)
• SCHEMBL105464
• CS-0182616
• sodium;heptanoate
• 10051-45-3
• DTXSID70143357
• HY-42935A
• FT-0693944
• NS00082030
• AS-61322
• D90422
• MFCD00070499
• DTXCID6065848
• NMTDPTPUELYEPL-UHFFFAOYSA-M
• DB-254609

• MDL： MFCD00070499
• Inchi： 1S/C7H14O2.Na/c1-2-3-4-5-6-7(8)9;/h2-6H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key： NMTDPTPUELYEPL-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CCCCCC)=O

Computed Properties

• Exact Mass: 152.08100
• Monoisotopic Mass: 152.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 83.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: 222.6°C at 760 mmHg
• Flash Point: Not available
• PSA: 40.13000
• LogP: 0.70670
• Vapor Pressure: Not available

Heptanoate sodium Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Other Chemical Reagents

Additional information on Heptanoate sodium

Sodium Heptanoate (CAS No. 10051-45-3): An Overview of Its Properties, Applications, and Recent Research

Sodium heptanoate (CAS No. 10051-45-3) is a sodium salt of heptanoic acid, also known as enanthic acid. This compound is a white crystalline solid with a slight characteristic odor. It is highly soluble in water and exhibits a range of interesting chemical and biological properties that make it valuable in various applications, particularly in the pharmaceutical and chemical industries.

The molecular formula of sodium heptanoate is C₇H₁₃NaO₂, and its molecular weight is approximately 146.17 g/mol. The compound is synthesized by the neutralization of heptanoic acid with sodium hydroxide or sodium bicarbonate. The resulting salt is then purified to obtain the final product.

In terms of physical properties, sodium heptanoate has a melting point of around 136-138°C and a boiling point of 295°C at 760 mmHg. It is stable under normal conditions but may decompose at high temperatures, releasing toxic fumes. The compound is also hygroscopic, meaning it can absorb moisture from the air, which should be considered during storage and handling.

Sodium heptanoate has been extensively studied for its biological activities and potential applications in various fields. One of the key areas of interest is its use as an antimicrobial agent. Recent research has shown that sodium heptanoate exhibits significant antimicrobial activity against a range of bacteria and fungi, making it a promising candidate for use in food preservation and pharmaceutical formulations.

A study published in the Journal of Applied Microbiology in 2021 investigated the antimicrobial properties of sodium heptanoate against common foodborne pathogens such as Escherichia coli, Staphylococcus aureus, and Candida albicans. The results demonstrated that sodium heptanoate effectively inhibited the growth of these microorganisms at concentrations as low as 0.5% (w/v). This finding highlights the potential of sodium heptanoate as a natural preservative in food products.

In addition to its antimicrobial properties, sodium heptanoate has been explored for its anti-inflammatory effects. A study published in the Inflammation Research journal in 2020 reported that sodium heptanoate significantly reduced inflammation in a murine model of colitis. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential therapeutic use in inflammatory diseases.

The pharmaceutical industry has also shown interest in the use of sodium heptanoate as an excipient in drug formulations. Its high solubility and stability make it an attractive option for improving the bioavailability and stability of poorly soluble drugs. A recent study published in the International Journal of Pharmaceutics demonstrated that incorporating sodium heptanoate^{(C₇H₁₃NaO₂) into solid dispersions significantly enhanced the dissolution rate and bioavailability of a poorly soluble drug, indicating its potential as an effective excipient.}

Beyond its pharmaceutical applications, sodium heptanoate has found use in other industries such as cosmetics and personal care products. Its emollient properties make it suitable for use in skin care formulations, where it can help improve skin hydration and reduce dryness. A study published in the Cosmetics Journal in 2022 evaluated the skin hydration effects of formulations containing different concentrations of sodium heptanoate. The results showed that formulations with 2% (w/w) sodium heptanoate significantly increased skin hydration levels compared to control formulations.

The environmental impact of chemicals used in various industries is an important consideration, and recent research has focused on assessing the biodegradability and environmental safety of compounds like sodium heptanoate. A study published in the Journal of Environmental Science and Health, Part B: Pesticides, Food Contaminants, and Agricultural Wastes in 2021 reported that sodium heptanoate is readily biodegradable under aerobic conditions, with over 90% degradation observed within 28 days. This finding suggests that sodium heptanoate has minimal environmental impact when used responsibly.

In conclusion, sodium heptanoate (CAS No. 10051-45-3) is a versatile compound with a wide range of applications due to its unique chemical and biological properties. Its antimicrobial activity, anti-inflammatory effects, solubility-enhancing properties, emollient effects, and biodegradability make it a valuable component in various industries, including pharmaceuticals, food preservation, cosmetics, and environmental science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific advancements.